7-methoxy-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide
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Overview
Description
7-methoxy-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H15NO4S and its molecular weight is 353.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Researchers have developed new heterocyclic compounds derived from benzodifuranyl structures, exploring their potential as anti-inflammatory and analgesic agents. These compounds, including variants of benzofuran carboxamide, were synthesized through reactions involving visnagenone or khellinone with amino acids or hydrazines. They were evaluated for their cyclooxygenase inhibition as well as analgesic and anti-inflammatory activities, showing promising results (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Pharmacological Activities
Novel furanyl derivatives isolated from the red seaweed Gracilaria opuntia exhibited significant pharmacological activities, including anti-inflammatory, antioxidant, anti-diabetic, and ACE-I inhibitory effects. These compounds, derived from ethyl acetate–methanol extracts, showed promising activities in various in vitro models, indicating their potential for drug discovery (Fasina Makkar, K. Chakraborty, 2018).
Neuroprotective and Antioxidant Effects
A study synthesized a series of novel 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives to evaluate their neuroprotective and antioxidant activities. Among these, certain derivatives showed considerable protection against NMDA-induced excitotoxic neuronal cell damage, with effects comparable to known NMDA antagonists. These findings underline the potential of benzofuran carboxamide derivatives in developing therapies for neurodegenerative diseases (Jungsook Cho et al., 2015).
Mechanism of Action
Benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Some substituted benzofurans have shown dramatic anticancer activities .
Indole derivatives, on the other hand, have been found in many important synthetic drug molecules . They have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities .
Future Directions
Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological applications . They are being explored as potential therapeutic agents for various diseases, including cancer and microbial diseases . Future research will likely focus on developing new benzofuran derivatives with improved bioavailability and broadened active spectrum .
Properties
IUPAC Name |
7-methoxy-N-[(5-thiophen-3-ylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4S/c1-22-16-4-2-3-12-9-17(24-18(12)16)19(21)20-10-14-5-6-15(23-14)13-7-8-25-11-13/h2-9,11H,10H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJWPSRHTIRRBPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=CC=C(O3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.